Cas no 941923-00-8 (3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 941923-00-8
• MF: C₁₈H₁₉ClN₆O₄
• MW: 418.834262132645
• CID: 6498474
• Update Time: 2025-07-02

3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
• 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• Urea, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-N'-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C18H19ClN6O4/c1-27-14-8-12(9-15(28-2)17(14)29-3)21-18(26)20-10-16-22-23-24-25(16)13-6-4-11(19)5-7-13/h4-9H,10H2,1-3H3,(H2,20,21,26)
• InChI Key： KAEBHCNHLRBXHL-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(Cl)C=C2)N=NN=1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea

Introduction to 3-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 941923-00-8)

3-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(3,4,5-trimethoxyphenyl)urea is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 941923-00-8, has garnered attention due to its unique chemical properties and promising biological activities. The integration of 4-chlorophenyl and 3,4,5-trimethoxyphenyl moieties into the urea backbone contributes to its multifaceted functionality, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular framework of this compound incorporates a tetrazole ring, which is a well-known pharmacophore in drug discovery. The tetrazole moiety is known for its ability to enhance binding affinity and selectivity towards biological targets. In particular, the 1H-1,2,3,4-tetrazol-5-ylmethyl group introduces a potent pharmacological profile that has been extensively studied in various therapeutic contexts. This structural feature is particularly relevant in the development of novel compounds targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the 4-chlorophenyl substituent plays a crucial role in modulating the compound's binding affinity to specific enzymes and receptors. Furthermore, the presence of the 3,4,5-trimethoxyphenyl group enhances its solubility and bioavailability, which are critical factors for effective drug delivery.

In vitro studies have revealed that 3-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(3,4,5-trimethoxyphenyl)urea exhibits notable inhibitory activity against several key enzymes implicated in disease pathways. For instance, research has shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are central to the inflammatory response. The dual presence of both 4-chlorophenyl and 3,4,5-trimethoxyphenyl groups appears to synergistically enhance its inhibitory effects on these enzymes.

The urea moiety in the compound's structure is another critical pharmacophoric element. Urea-based compounds have been widely explored for their antimicrobial and anti-inflammatory properties. The specific arrangement of atoms within this moiety allows for optimal interactions with biological targets, thereby enhancing the compound's therapeutic potential. Additionally, the tetrazole ring contributes to its stability and resistance to metabolic degradation.

Emerging research also highlights the compound's potential in addressing neurological disorders. The combination of the 1H-1,2,3,4-tetrazol-5-ylmethyl, 4-chlorophenyl, and 3,4,5-trimethoxyphenyl groups appears to modulate neurotransmitter activity and receptor binding profiles relevant to conditions such as epilepsy and neurodegenerative diseases. Preclinical studies have demonstrated promising results in animal models regarding cognitive function improvement and reduced neuroinflammation.

The synthesis of 3-{1-(4-chlorophenyl-1H-1,2,3，